Cas no 1315546-12-3 (2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid
• CAS No: 1315546-12-3
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 6413343
• PubChem ID: 117285903
• Update Time: 2025-06-08

2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid
• Benzeneacetic acid, 2-hydroxy-3-methoxy-α-oxo-
• EN300-1798543
• 1315546-12-3

• Inchi： 1S/C9H8O5/c1-14-6-4-2-3-5(7(6)10)8(11)9(12)13/h2-4,10H,1H3,(H,12,13)
• InChI Key： KGPYASMSMGVEJS-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(O)=O)=CC=CC(OC)=C1O

Computed Properties

• Exact Mass: 196.03717335g/mol
• Monoisotopic Mass: 196.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 365.5±42.0 °C(Predicted)
• pka: 2.06±0.54(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid

Introduction to 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid (CAS No. 1315546-12-3)

2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid, also known by its CAS number 1315546-12-3, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a hydroxy and methoxy substituent on the phenyl ring, and a carboxylic acid group. These functional groups contribute to its chemical reactivity and biological activity, making it an important molecule for various scientific investigations.

The chemical structure of 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid can be represented as follows: C₉H₁₀O₅. The presence of the hydroxy and methoxy groups on the aromatic ring imparts specific physicochemical properties, such as solubility and stability, which are crucial for its use in pharmaceutical formulations. Additionally, the carboxylic acid group provides the compound with acidic properties, facilitating its interaction with biological systems.

In recent years, 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid has gained attention due to its potential therapeutic applications. Research studies have explored its biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. This finding suggests that 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid has also shown promising antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cardiovascular disorders and neurodegenerative conditions. A study published in the Oxidative Medicine and Cellular Longevity in 2020 demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative damage. These findings highlight the potential of 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid as a therapeutic agent for oxidative stress-related diseases.

In the realm of cancer research, 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid has been investigated for its anticancer properties. A study published in the Cancer Letters in 2019 reported that this compound induces apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These results suggest that 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid could be a valuable lead compound for the development of novel anticancer therapies.

The synthesis of 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid has been well-documented in the literature. One common synthetic route involves the reaction of 3-methoxytyrosine with an appropriate electrophile to form the desired product. This method provides high yields and purity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound, further enhancing its practical utility.

In conclusion, 2-(2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid (CAS No. 1315546-12-3) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, underscoring its importance in modern drug discovery efforts.